Cas no 954676-84-7 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide
• CAS No: 954676-84-7
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 6315879
• PubChem ID: 16919123
• Update Time: 2025-06-11

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide
• 954676-84-7
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-4-methylbenzamide
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-4-methylbenzamide
• SR-01000912263
• AKOS024643675
• SR-01000912263-1
• F2370-0942
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-4-methylbenzamide

• Inchi： 1S/C20H20N2O4/c1-13-2-4-15(5-3-13)20(24)21-10-14-8-19(23)22(11-14)16-6-7-17-18(9-16)26-12-25-17/h2-7,9,14H,8,10-12H2,1H3,(H,21,24)
• InChI Key： AOGBWXRKEHJBEP-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(C2C=CC(C)=CC=2)=O)CN1C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide: A Comprehensive Overview

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide, also known by its CAS number 954676-84-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodioxole derivatives and is characterized by its unique structural features and potential therapeutic applications.

The chemical structure of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide is composed of a benzodioxole ring system fused with a pyrrolidinone moiety, which is further substituted with a 4-methylbenzamide group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various research studies.

Recent advancements in the field have shed light on the potential therapeutic applications of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide. One of the key areas of focus has been its activity as a modulator of G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes and are implicated in various diseases. Studies have shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially offering therapeutic benefits.

In addition to its receptor modulating properties, N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel therapeutic agent for conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-4-methylbenzamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Furthermore, the synthetic route for N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-y lmethyl}-4-methylbenzamide has been optimized to ensure high yield and purity. This is particularly important for large-scale production and commercialization of the compound. The synthetic process involves several well-defined steps, including the formation of the benzodioxole ring system and the subsequent coupling with the pyrrolidinone moiety.

In terms of safety and regulatory compliance, N-{1-(2H -1 , 3 -b enz od i ox ol - 5 -y l ) - 5 - ox op yr ro lid in - 3 -y lm eth yl}-4-methylbenzamide has undergone rigorous testing to ensure its safety for human use. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings support its advancement into clinical trials.

The clinical development of N-{1-(2H -1 , 3 -b enz od i ox ol - 5 -y l ) - 5 - ox op yr ro lid in - 3 -y lm eth yl}-4-methylbenzamide is currently underway. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, paving the way for further evaluation in patient populations. Ongoing Phase II trials are aimed at assessing its efficacy in treating specific conditions such as chronic pain and inflammatory disorders.

In conclusion, N-{1-(2H -1 , 3 -b enz od i ox ol - 5 -y l ) - 5 - ox op yr ro lid in - 3 -y lm eth yl}-4-methylbenzamide represents a promising compound with diverse therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment options for various medical conditions.